2-Cyclopropylcyclohexan-1-ol

• IUPAC Name: 2-cyclopropylcyclohexan-1-ol
• InChI: InChI=1S/C9H16O/c10-9-4-2-1-3-8(9)7-5-6-7/h7-10H,1-6H2
• InChI Key: DQAWFCPBYDNLJO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C2CC2)O
• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol

Description

Molecular Structure Analysis

The molecular structure of 2-Cyclopropylcyclohexan-1-ol consists of a cyclohexane ring with a cyclopropyl group and a hydroxyl group attached. The exact 3D conformation can be determined using techniques like X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Molecular Recognition and Spectroscopy

Optically pure derivatives of cyclohexan-1-ol, such as 2-(quinolin-8-yloxy)cyclohexan-1-ol, have been utilized in molecular recognition. These compounds, obtained through chemical and bio-catalytic steps, serve as chiral solvating agents. They are capable of discriminating isomers of various acids, including α-substituted carboxylic acids, phosphoric acids, and amino acids, through NMR or fluorescence spectroscopy. This has practical applications in quantitative determination and analysis (Khanvilkar & Bedekar, 2018).

Chemical Synthesis and Reactions

• Cyclohexan-1-ol derivatives are involved in intramolecular cyclization reactions. For instance, 1-(βγ-Epoxypropyl)cyclohexan-1-ol, when treated with a base, can yield oxetans as the main products, showcasing its utility in organic synthesis (Murai, Ono, & Masamune, 1976).

• In another study, catalytic electronic activation was used to activate cyclohexen-1-ol, demonstrating its potential in conjugate addition reactions. This highlights the versatility of cyclohexan-1-ol derivatives in synthetic chemistry (Black, Edwards, & Williams, 2005).

Spectroscopy and Physical Chemistry

The characteristics of cyclohexan-1-ol derivatives in mixtures, such as isentropic compressibilities and excess molar volumes, have been studied. These properties are essential for understanding interactions in binary mixtures, which is crucial in fields like physical chemistry and material sciences (Oswal, Prajapati, Ghael, & Ijardar, 2004).

Computational Chemistry

A computational study on the epoxidation of 2-cyclohexen-1-ol with peroxy acids addressed the reaction mechanism and facial selectivity. This research provides insights into the theoretical aspects of chemical reactions involving cyclohexan-1-ol derivatives, contributing to the field of computational chemistry (Freccero, Gandolfi, Sarzi-Amade, & Rastelli, 2000).

Catalysis

Cyclohexan-1-ol derivatives have also been studied in the context of catalysis. For example, ruthenium-catalyzed reactions of propargyl alcohol demonstrated novel cyclization processes. Such research broadens our understanding of catalytic mechanisms and potential industrial applications (Trost & Rudd, 2003).

Mechanism of Action

Target of Action

Similar compounds, such as cyclohexanone, have been shown to interact with various targets, including voltage-gated ion channels and neurotransmission systems

Mode of Action

It’s known that cyclopropane structures can be formed through the reaction of carbenes with the double bond in alkenes or cycloalkenes . This suggests that 2-Cyclopropylcyclohexan-1-ol might interact with its targets in a similar manner, leading to changes in the targets’ structure or function.

Biochemical Pathways

It’s known that the interaction of similar compounds with their targets can modulate various biochemical pathways, including those involving voltage-gated ion channels and neurotransmission systems . The downstream effects of these interactions could include changes in cellular excitability and neurotransmission.

Pharmacokinetics

The pharmacokinetics of similar compounds suggest that factors such as molecular size, lipophilicity, and the presence of functional groups could influence the bioavailability of 2-cyclopropylcyclohexan-1-ol .

Result of Action

Based on the known effects of similar compounds, it’s possible that 2-cyclopropylcyclohexan-1-ol could induce changes in cellular excitability and neurotransmission, potentially leading to various physiological effects .